Cas no 926921-80-4 (1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde)

• Product Name: 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde
• CAS No: 926921-80-4
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• MDL: MFCD09879953
• CID: 998775
• PubChem ID: 24229735
• Update Time: 2025-06-13

1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde
• 1-(Thien-2-ylmethyl)piperidine-4-carboxaldehyde 97
• 1-(thiophen-2-ylmethyl)piperidine-4-carbaldehyde
• MFCD09879953
• PS-3779
• 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde, AldrichCPR
• 926921-80-4
• 1-(Thien-2-ylmethyl)piperidine-4-carboxaldehyde 97%
• AKOS011950033
• CS-0458094
• FT-0731269
• 1-(Thien-2-ylmethyl)piperidine-4-carboxaldehyde
• DTXSID90640439
• 1-[(Thiophen-2-yl)methyl]piperidine-4-carbaldehyde
• DB-079385

• MDL： MFCD09879953
• Inchi： 1S/C11H15NOS/c13-9-10-3-5-12(6-4-10)8-11-2-1-7-14-11/h1-2,7,9-10H,3-6,8H2
• InChI Key： OFWNPGKHQWPCKS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(C=O)CC1

Computed Properties

• Exact Mass: 209.08700
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 301.3°C at 760 mmHg
• Flash Point: 136°C
• Refractive Index: 1.625
• PSA: 48.55000
• LogP: 2.09690

1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde

Introduction to 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde (CAS No. 926921-80-4)

1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde (CAS No. 926921-80-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thienyl and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The molecular structure of 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde consists of a piperidine ring attached to a thienyl group via a methylene bridge, with an aldehyde functional group at the 4-position of the piperidine ring. This combination of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory activity, 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde has also shown promise as a lead compound in the development of drugs targeting neurodegenerative disorders. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection. Specifically, it was found to enhance the expression of neurotrophic factors like BDNF (Brain-Derived Neurotrophic Factor), which is crucial for neuronal survival and function.

The synthetic accessibility of 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the coupling of 2-thiophenemethanol with 4-formylpiperidine using a palladium-catalyzed reaction, followed by purification via column chromatography. This approach not only ensures high yields but also allows for easy modification of the molecule to create analogs with tailored properties.

In the context of drug discovery, 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde has been utilized as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Pfizer have used this compound as a starting material to develop novel inhibitors of protein kinases, which are implicated in various diseases such as cancer and autoimmune disorders. The resulting compounds have shown improved selectivity and potency compared to existing drugs in preclinical studies.

The safety profile of 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(Thien-2-ylmethyl)piperidine-4-carbaldehyde (CAS No. 926921-80-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable tool in modern drug discovery efforts.